Cas no 1261939-68-7 (4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid)

4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a chloro-methoxycarbonylphenyl group and a hydroxyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both carboxylic acid and ester functionalities allows for versatile derivatization, while the chloro and hydroxyl groups enhance its potential for selective modifications. Its well-defined molecular architecture ensures consistent performance in coupling reactions and other synthetic transformations. The compound is particularly useful in constructing complex heterocyclic systems or as a precursor for bioactive molecules, offering researchers precise control over molecular design.
4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid structure
1261939-68-7 structure
Product Name:4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid
CAS No:1261939-68-7
MF:C15H11ClO5
MW:306.697843790054
MDL:MFCD18322619
CID:2764822
PubChem ID:53228438
Update Time:2025-05-25

4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-2-HYDROXYBENZOIC ACID
    • 4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95%
    • MFCD18322619
    • DTXSID40691971
    • 2'-Chloro-3-hydroxy-5'-(methoxycarbonyl)-[1,1'-biphenyl]-4-carboxylic acid
    • 1261939-68-7
    • 2'-Chloro-3-hydroxy-5'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
    • 4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid
    • MDL: MFCD18322619
    • Inchi: 1S/C15H11ClO5/c1-21-15(20)9-3-5-12(16)11(6-9)8-2-4-10(14(18)19)13(17)7-8/h2-7,17H,1H3,(H,18,19)
    • InChI Key: JGGPAYVRBVWIOJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=O)OC)C=C1C1C=CC(C(=O)O)=C(C=1)O

Computed Properties

  • Exact Mass: 306.0295011Da
  • Monoisotopic Mass: 306.0295011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 83.8Ų

4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329896-5 g
4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95%; .
1261939-68-7 95%
5g
€1159.00 2023-04-26
abcr
AB329896-5g
4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95%; .
1261939-68-7 95%
5g
€1159.00 2025-04-21

4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid Related Literature

Additional information on 4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid

Research Briefing on 4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid (CAS: 1261939-68-7)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid (CAS: 1261939-68-7), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound has garnered attention due to its potential applications in drug development, particularly as a building block for more complex pharmacophores or as a modulator of biological pathways.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel anti-inflammatory agents. The study demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers employed a combination of computational modeling and in vitro assays to validate the compound's mechanism of action.

Another significant development was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. The research team explored the compound's utility in targeted drug delivery systems. By conjugating 4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid with nanoparticles, they achieved enhanced bioavailability and tissue-specific accumulation in preclinical models. This approach holds promise for improving the therapeutic index of drugs with poor pharmacokinetic profiles.

From a structural perspective, the compound's unique combination of a benzoic acid moiety and a chloro-methoxycarbonylphenyl group contributes to its versatility in chemical modifications. Recent crystallographic studies, published in Acta Crystallographica Section E, have elucidated its molecular conformation and intermolecular interactions, providing valuable insights for rational drug design. The data revealed a planar arrangement of the aromatic rings, which may facilitate π-π stacking interactions with biological targets.

Ongoing research is investigating the compound's potential in oncology applications. Preliminary results from a multi-center collaboration suggest that certain analogs of 4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid exhibit selective cytotoxicity against cancer cell lines while sparing normal cells. The mechanism appears to involve modulation of the PI3K/AKT/mTOR pathway, though further validation is required.

In conclusion, 4-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid (CAS: 1261939-68-7) represents a promising scaffold in medicinal chemistry with diverse applications. Current research directions include optimization of its physicochemical properties, exploration of novel derivatives, and evaluation in advanced disease models. The compound's structural features and demonstrated biological activities position it as a valuable tool for future drug discovery efforts.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.